Cas no 2852-84-8 (2,3-diphenylpentanedioic Acid)

• Product Name: 2,3-diphenylpentanedioic Acid
• CAS No: 2852-84-8
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 915121
• PubChem ID: 224034
• Update Time: 2025-04-19

2,3-diphenylpentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-diphenylpentanedioic Acid
• 2,3-diphenyl-glutaric acid
• 2,3-Diphenyl-glutarsaeure
• AC1L5CZX
• AC1Q5VAO
• AG-J-84080
• AR-1D2765
• CTK4G1659
• NSC12256
• SureCN4788580
• NSC-12256
• DS-003510
• 2852-84-8
• DTXSID40279319
• 2,3-diphenylglutaric acid
• SCHEMBL4788580

• Inchi： 1S/C17H16O4/c18-15(19)11-14(12-7-3-1-4-8-12)16(17(20)21)13-9-5-2-6-10-13/h1-10,14,16H,11H2,(H,18,19)(H,20,21)
• InChI Key： MGMOTQPFSPLGOV-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 3.11330